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For researchers, scientists, and drug development professionals, understanding the correlation

between Fibroblast Activation Protein (FAP) inhibitor (FAPI) Positron Emission Tomography

(PET) signal intensity and FAP expression in tissues is paramount for advancing cancer

diagnostics and theranostics. This guide provides a comprehensive comparison of FAPI-PET

tracers, supported by experimental data, to elucidate this critical relationship.

Fibroblast Activation Protein, a cell surface serine protease, is overexpressed on cancer-

associated fibroblasts (CAFs) in the stroma of numerous cancer types, while its presence in

healthy tissues is limited.[1][2] This differential expression makes FAP an attractive target for

both imaging and therapy.[1][2] FAPI-PET imaging has emerged as a promising tool for

visualizing FAP-expressing tumors, often demonstrating higher tumor-to-background ratios

than the commonly used [18F]FDG-PET.[1][3] This guide delves into the quantitative

relationship between the imaging signal and the underlying protein expression, a crucial step in

validating FAPI-PET as a reliable biomarker.
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Multiple studies have demonstrated a positive and statistically significant correlation between

the uptake of FAPI-PET tracers, as measured by the maximum standardized uptake value

(SUVmax), and the level of FAP expression determined by immunohistochemistry (IHC). This

correlation has been observed across a range of solid tumors and with various FAPI tracers.

FAPI Tracer
Cancer/Diseas
e Type

Correlation (r)
with FAP IHC

p-value Reference

68Ga-FAPI-46
Various Solid

Cancers

0.85 (SUVmax

vs. IHC score)
< 0.001 [4]

68Ga-FAPI-46
Various Solid

Cancers

0.781 (SUVmax

vs. IHC score)
< 0.001 [5][6]

68Ga-FAPI-46
Various Solid

Cancers

0.783 (SUVmean

vs. IHC score)
< 0.001 [5][6]

68Ga-FAPI-04
Non-Small Cell

Lung Cancer

0.470 (SUVmax

vs. FAP

expression)

≤ 0.001 [7]

18F-FAPI-04
Stage IA Lung

Adenocarcinoma

0.64 (SUVmax

vs. FAP-IHC

score)

0.005 [8]

FAPI

(unspecified)

Interstitial Lung

Disease

0.57 (SUVmax

vs. FAP

expression)

0.001 [9][10]

FAPI

(unspecified)

Interstitial Lung

Disease

0.54 (SUVmean

vs. FAP

expression)

0.002 [9][10]

Experimental Protocols
The validation of FAPI-PET as a biomarker for FAP expression relies on robust and well-

defined experimental methodologies. The following protocols are representative of the key

experiments cited in the correlating studies.
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FAPI-PET/CT Imaging
Radiotracer Administration: Patients are intravenously injected with a specific FAPI

radiotracer, such as 68Ga-FAPI-46 or 18F-FAPI-04.

Uptake Period: A designated uptake period, typically around 60 minutes, allows for the

radiotracer to distribute and accumulate in FAP-expressing tissues.[1] Patients are generally

not required to fast beforehand, a notable advantage over FDG-PET.[11]

Image Acquisition: Whole-body PET/CT scans are performed. The PET data provides

functional information on radiotracer uptake, while the CT scan offers anatomical localization.

Image Analysis: The PET images are analyzed to quantify radiotracer uptake in tumors and

other tissues. The most common metric is the Standardized Uptake Value (SUV), particularly

the maximum value within a region of interest (SUVmax) and the mean value (SUVmean).[6]

[9]

FAP Expression Analysis (Immunohistochemistry - IHC)
Tissue Procurement: Following FAPI-PET imaging, tumor and, when possible, adjacent non-

cancerous tissue samples are obtained through surgical resection or biopsy.[4][5]

Tissue Processing: The tissue samples are fixed, embedded in paraffin, and sectioned into

thin slices.

Immunostaining: The tissue sections are incubated with a primary antibody specific for FAP.

A secondary antibody, linked to an enzyme, is then added, which binds to the primary

antibody. A chromogen is subsequently introduced, which reacts with the enzyme to produce

a colored precipitate at the site of FAP expression.

Scoring: The stained slides are examined by a pathologist. FAP expression is semi-

quantitatively scored based on the intensity and percentage of stained cancer-associated

fibroblasts. A common scoring system ranges from 0 (no expression) to 3 (strong and

widespread expression).[6]

Correlation Analysis: Statistical methods, such as Spearman or Pearson correlation

coefficients, are used to assess the relationship between the FAPI-PET uptake values
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(SUVmax, SUVmean) and the FAP IHC scores.[6][9]

Visualizing the Workflow and Concepts
To better illustrate the processes and relationships discussed, the following diagrams have

been generated using the DOT language.
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Workflow for Correlating FAPI-PET Signal with FAP Expression
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Workflow for correlating FAPI-PET signal with FAP expression.
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Signaling Pathway of FAPI-PET Imaging
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Conceptual pathway of FAPI-PET signal generation.

In conclusion, the available evidence strongly supports a positive correlation between FAPI-

PET signal intensity and FAP expression levels in various cancers. This relationship underpins

the utility of FAPI-PET as a non-invasive method to assess FAP expression in tumors, which

can be pivotal for patient stratification for FAP-targeted therapies and for monitoring treatment

response. Further large-scale prospective studies will continue to refine our understanding and

solidify the clinical role of FAPI-PET imaging.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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